Cas no 99060-94-3 (1,3-dimethyl 5-amino-4-hydroxybenzene-1,3-dicarboxylate)

• Product Name: 1,3-dimethyl 5-amino-4-hydroxybenzene-1,3-dicarboxylate
• CAS No: 99060-94-3
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 4379473
• PubChem ID: 59696257
• Update Time: 2025-06-09

1,3-dimethyl 5-amino-4-hydroxybenzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-amino-4-hydroxy-, dimethyl ester
• 1,3-dimethyl 5-amino-4-hydroxybenzene-1,3-dicarboxylate
• starbld0026421
• 99060-94-3
• Z3213149939
• SCHEMBL4304597
• ZDA06094
• G54209
• dimethyl 5-amino-4-hydroxybenzene-1,3-dicarboxylate
• dimethyl 5-amino-4-hydroxyisophthalate
• AKOS034181056
• EN300-1716060
• 1,3-Benzenedicarboxylic acid, 5-amino-4-hydroxy-, 1,3-dimethyl ester

• Inchi： 1S/C10H11NO5/c1-15-9(13)5-3-6(10(14)16-2)8(12)7(11)4-5/h3-4,12H,11H2,1-2H3
• InChI Key： UUYVNTDBTBWXJI-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=CC(N)=C(O)C(C(OC)=O)=C1

Computed Properties

• Exact Mass: 225.06372245Da
• Monoisotopic Mass: 225.06372245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 98.9Ų

Additional information on 1,3-dimethyl 5-amino-4-hydroxybenzene-1,3-dicarboxylate

Introduction to 1,3-dimethyl 5-amino-4-hydroxybenzene-1,3-dicarboxylate (CAS No. 99060-94-3)

1,3-dimethyl 5-amino-4-hydroxybenzene-1,3-dicarboxylate, with the CAS number 99060-94-3, is a multifaceted organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with methyl, amino, and hydroxy groups, as well as two carboxylate groups. These structural features contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The molecular formula of 1,3-dimethyl 5-amino-4-hydroxybenzene-1,3-dicarboxylate is C₁₁H₁₂N₂O₅, and its molecular weight is approximately 256.22 g/mol. The compound's solubility and stability are influenced by its functional groups, making it suitable for a range of experimental conditions. Recent studies have explored the synthesis and characterization of this compound using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), providing detailed insights into its structural and chemical properties.

In the realm of pharmaceutical research, 1,3-dimethyl 5-amino-4-hydroxybenzene-1,3-dicarboxylate has shown promise as a potential therapeutic agent. Its amino and hydroxy groups can participate in hydrogen bonding and other intermolecular interactions, which are crucial for binding to biological targets such as enzymes and receptors. This makes it a valuable candidate for drug discovery and development. For instance, preliminary studies have indicated that this compound may exhibit anti-inflammatory properties by modulating specific signaling pathways involved in inflammation.

Beyond its potential therapeutic applications, 1,3-dimethyl 5-amino-4-hydroxybenzene-1,3-dicarboxylate has also been investigated for its use in materials science. The presence of carboxylate groups allows for the formation of coordination complexes with metal ions, which can be utilized in the development of functional materials such as catalysts and sensors. Recent research has demonstrated that these complexes exhibit enhanced catalytic activity and stability under various reaction conditions, making them attractive candidates for industrial applications.

The synthesis of 1,3-dimethyl 5-amino-4-hydroxybenzene-1,3-dicarboxylate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by functional group modifications. Advances in green chemistry have led to the development of more environmentally friendly synthesis methods that minimize waste and reduce the use of hazardous reagents.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It is also important to store it in a cool, dry place away from incompatible substances to maintain its stability and prevent degradation.

The ongoing research into 1,3-dimethyl 5-amino-4-hydroxybenzene-1,3-dicarboxylate continues to uncover new applications and properties. For example, recent studies have explored its potential as a precursor for the synthesis of more complex molecules with tailored functionalities. Additionally, computational methods such as molecular dynamics simulations have been employed to predict its behavior in different environments, providing valuable insights that can guide experimental design.

In conclusion, 1,3-dimethyl 5-amino-4-hydroxybenzene-1,3-dicarboxylate (CAS No. 99060-94-3) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique molecular structure and chemical properties make it an intriguing subject for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.